BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
(S)-1-Benzylpyrrolidin-3-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-1-Benzylpyrrolidin-3-ol

Cat. No.: B008672

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of (S)-1-Benzylpyrrolidin-3-ol, with a core focus on its density. This document is
intended to serve as a valuable resource for researchers and professionals engaged in drug
development and chemical synthesis, offering detailed data, experimental methodologies, and
procedural workflows.

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of (S)-1-
Benzylpyrrolidin-3-ol.
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Property Value Conditions Reference
Density 1.07 g/mL 25°C [1112]
Molecular Formula C11H1sNO
Molecular Weight 177.24 g/mol
Boiling Point 115°C 0.8 mmHg [1]
Refractive Index n20/D 1.548 20 °C [1]
Flash Point >230 °F (>110 °C) Closed Cup [1]
Optical Activity [0]24/D -3.7° ¢ =5 in methanol
Form Liquid
Color Clear light yellow to 1]

pale brown

Experimental Protocol: Density Determination by
Pycnhometry

The density of liquid compounds such as (S)-1-Benzylpyrrolidin-3-ol is accurately determined
using a pycnometer. The following protocol is a generalized procedure based on established
methods, such as ASTM D1480, for the determination of liquid density.[1][2][3][4][5]

2.1 Apparatus

o Pycnometer (e.g., Bingham type), a glass flask with a close-fitting ground glass stopper with
a capillary hole.

e Analytical balance (accuracy to at least 0.1 mg).
o Constant temperature bath.
o Thermometer, calibrated.

o Cleaning solvents (e.g., acetone, distilled water).
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» Pipette or syringe.
2.2 Procedure

o Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with appropriate
solvents (e.g., acetone) and then rinse with distilled water. Ensure the pycnometer is
completely dry by placing it in an oven or by flushing with a stream of clean, dry air.

e Mass of Empty Pycnometer: Allow the clean, dry pycnometer to equilibrate to ambient
temperature. Weigh the empty pycnometer with its stopper on an analytical balance and
record the mass (mo).

» Calibration with Water: Fill the pycnometer with distilled, deionized water, ensuring no air
bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.

o Temperature Equilibration: Place the water-filled pycnometer in a constant temperature bath
set to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o Mass of Water-Filled Pycnometer: Remove the pycnometer from the bath, carefully dry the
exterior, and weigh it. Record the mass (ma).

e Sample Measurement: Empty and dry the pycnometer. Fill the pycnometer with (S)-1-
Benzylpyrrolidin-3-ol.

» Repeat Equilibration and Weighing: Repeat steps 4 and 5 with the sample-filled pycnometer
and record the mass (mz).

2.3 Calculation of Density The density of the sample (ps) at the measurement temperature is
calculated using the following formula:

Ps = [(M2 - mo) / (M1 - mo)] * pw
Where:
e mo = mass of the empty pycnometer

e m1 = mass of the pycnometer filled with water
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e m2 = mass of the pycnometer filled with the sample
» pw = the known density of water at the measurement temperature.

Logical Workflow for Density Determination

The following diagram illustrates the logical workflow for the experimental determination of the

density of a liquid sample using a pycnometer.
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Caption: Workflow for Density Determination by Pycnometry.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b008672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relevance in Drug Development

The pyrrolidine ring is a significant scaffold in medicinal chemistry, appearing in numerous
biologically active compounds.[6] Its three-dimensional structure is advantageous for exploring
pharmacophore space.[6] (S)-1-Benzylpyrrolidin-3-ol serves as a chiral building block in the
synthesis of more complex molecules.[7] The benzyl group can be removed to yield
hydroxypyrrolidine, and the hydroxyl group can be oxidized, offering versatile functionalization
possibilities for creating novel drug candidates.[7] Accurate knowledge of physical properties
like density is crucial for process development, formulation, and quality control in the
pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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